Cas no 55877-31-1 (1-Benzofuran-3-carbonitrile)

• Product Name: 1-Benzofuran-3-carbonitrile
• CAS No: 55877-31-1
• MF: C₉H₅NO
• MW: 143.142102003098
• MDL: MFCD00810098
• CID: 350385
• PubChem ID: 15743085
• Update Time: 2025-08-03

1-Benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarbonitrile
• 1-benzofuran-3-carbonitrile
• 3-cyanobenzofuran
• benzofuran-3-carbonitrile
• VLLADTXGBAUFMW-UHFFFAOYSA-N
• NE27728
• SY036790
• F10034
• Z1626921285
• CS-12071
• N12998
• A913756
• AKOS013356737
• 55877-31-1
• SCHEMBL1998501
• CS-0260976
• Z1188275503
• DTXSID40577827
• EN300-76483
• AB91407
• MFCD00810098
• DB-366395
• 1-Benzofuran-3-carbonitrile

• MDL： MFCD00810098
• Inchi： 1S/C9H5NO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H
• InChI Key： VLLADTXGBAUFMW-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 143.03715
• Monoisotopic Mass: 143.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 2

Experimental Properties

• Boiling Point: 260.8±13.0℃ at 760 mmHg
• PSA: 36.93

1-Benzofuran-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans